molecular formula C7H6I2N2O B8396101 N-hydroxy-3,5-diiodobenzamide

N-hydroxy-3,5-diiodobenzamide

Cat. No.: B8396101
M. Wt: 387.94 g/mol
InChI Key: YPDHSGYQTNEJNA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-hydroxy-3,5-diiodobenzamide is a useful research compound. Its molecular formula is C7H6I2N2O and its molecular weight is 387.94 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H6I2N2O

Molecular Weight

387.94 g/mol

IUPAC Name

3,5-diiodobenzohydrazide

InChI

InChI=1S/C7H6I2N2O/c8-5-1-4(7(12)11-10)2-6(9)3-5/h1-3H,10H2,(H,11,12)

InChI Key

YPDHSGYQTNEJNA-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C=C1I)I)C(=O)NN

Origin of Product

United States

Synthesis routes and methods

Procedure details

To Methyl 3,5-diiodobenzoate (5.0 g, 12.89 mmol) in ethanol (70.0 ml) was added hydrazine hydrate (20.0 ml) under stirring. During heating, white solid was appeared. The reaction was kept 50° C. for 1 h. Heating was stopped and then water (100.0 ml) was added. After cooling down to room temperature, the white product solid was collected by filtration. The product was washed with water and dried under vacuum. Final white product was obtained in 4.6 g (92.0%). 1H NMR (400 MHz, DMSO-d6, δ): 9.92 (s, 1H, NH), 8.22 (t, J=1.6 Hz, 1H), 8.12 (d, J=1.6 Hz, 2H), 4.53 (s, 2H, NH2).
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
70 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step Two

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